Cas no 6407-61-0 (9,10-Anthracenedione,2-hydroxy-1,3-dinitro-)

• Product name: 9,10-Anthracenedione,2-hydroxy-1,3-dinitro-
• CAS No: 6407-61-0
• MF: C₁₄H₆N₂O₇
• MW: 314.20664
• CID: 500663
• PubChem ID: 53424595

9,10-Anthracenedione,2-hydroxy-1,3-dinitro- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,2-hydroxy-1,3-dinitro-
• Anthraquinone,2-hydroxy-1,3-dinitro- (8CI)
• 2-hydroxy-1,3-dinitroanthracene-9,10-dione
• 2-hydroxy-1,3-dinitroanthraquinone
• DTXSID60698548
• 6407-61-0

• Inchi： InChI=1S/C14H6N2O7/c17-12-6-3-1-2-4-7(6)13(18)10-8(12)5-9(15(20)21)14(19)11(10)16(22)23/h1-5,19H
• InChI Key： TZLKPLPTWDBAJS-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)C3=CC(=C(C(=C3C2=O)[N+](=O)[O-])O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 314.01750053g/mol
• Monoisotopic Mass: 314.01750053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146Ų
• XLogP3: 2.7